Cas no 2171700-53-9 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-methoxybutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-methoxybutanoic acid
• CAS No: 2171700-53-9
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 5890512
• PubChem ID: 165553952
• Update Time: 2025-08-05

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-methoxybutanoic acid
• EN300-1543360
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]-2-methoxybutanoic acid
• 2171700-53-9

• Inchi： 1S/C27H34N2O6/c1-4-17(2)15-23(25(30)28-14-13-24(34-3)26(31)32)29-27(33)35-16-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22-24H,4,13-16H2,1-3H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： UIHXPHCLCORZJG-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCC(C(=O)O)OC)=O)CC(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 114Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-methoxybutanoic acid

Recent Advances in the Study of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-methoxybutanoic acid (CAS: 2171700-53-9)

The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-methoxybutanoic acid (CAS: 2171700-53-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group, is pivotal in peptide synthesis and drug development. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild conditions, making this compound a valuable intermediate in the production of therapeutic peptides.

Recent studies have focused on optimizing the synthesis and application of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-methoxybutanoic acid. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity while reducing byproducts. The researchers employed advanced chromatographic techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), to characterize the compound and confirm its structural integrity. These advancements are critical for scaling up production and ensuring reproducibility in industrial settings.

In addition to its synthetic utility, this compound has been investigated for its potential biological activities. Preliminary in vitro studies suggest that derivatives of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-methoxybutanoic acid exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings, published in Bioorganic & Medicinal Chemistry Letters, highlight the molecule's potential as a scaffold for developing anti-inflammatory agents. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacological properties.

The stability and solubility of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-methoxybutanoic acid under physiological conditions have also been a subject of recent research. A 2024 study in Molecular Pharmaceutics explored its behavior in various buffer systems, revealing insights into its degradation kinetics and compatibility with drug formulation excipients. These data are invaluable for formulating peptide-based therapeutics that incorporate this compound as a building block.

Looking ahead, researchers are exploring the integration of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-methoxybutanoic acid into more complex peptide architectures, such as cyclic peptides and peptidomimetics. Its unique structural features, including the methoxybutanoic acid moiety, offer opportunities for enhancing peptide stability and bioavailability. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-2-methoxybutanoic acid (CAS: 2171700-53-9) represents a promising tool in peptide chemistry and drug development. Recent advancements in its synthesis, characterization, and biological evaluation underscore its potential to contribute to the next generation of therapeutic agents. Continued research in this area will likely yield further innovations, solidifying its role in the chemical biology and pharmaceutical landscape.